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Cat. No.: B150072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dehydroevodiamine (DHED), a quinazoline alkaloid isolated from the unripe fruit of Evodia

rutaecarpa, has garnered significant attention within the scientific community for its diverse

pharmacological activities. This technical guide provides an in-depth exploration of the

chemical structure and synthetic methodologies of dehydroevodiamine, tailored for

researchers, scientists, and professionals in drug development. We will delve into its structural

features, spectroscopic characterization, and a detailed examination of its synthesis, including

experimental protocols and quantitative data.

Chemical Structure and Properties
Dehydroevodiamine is a pentacyclic compound featuring an indolo[2',3':3,4]pyrido[2,1-

b]quinazoline ring system. Its chemical identity is well-established through various

spectroscopic and analytical techniques.

Table 1: Chemical Identifiers and Properties of Dehydroevodiamine
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Property Value Reference

IUPAC Name

21-methyl-3,13,21-

triazapentacyclo[11.8.0.02,10.

04,9.015,20]henicosa-

1,3,5,7,9,15,17,19-octaen-14-

one

Molecular Formula C₁₉H₁₅N₃O

Molecular Weight 301.35 g/mol

CAS Number 67909-49-3

SMILES

CN1C2=CC=CC=C2C(=O)N3

C1=C4C(=C5C=CC=CC5=N4)

CC3

Appearance Yellow powder [1]

Spectroscopic Data
The structural elucidation of dehydroevodiamine is supported by comprehensive

spectroscopic data.

Table 2: Spectroscopic Data for Dehydroevodiamine

Technique Key Data Reference

¹H NMR
Spectra available from

chemical suppliers.
[2]

Mass Spectrometry
m/z transition at 301.3→286.

[3]
[3][4]

Synthesis of Dehydroevodiamine
The synthesis of dehydroevodiamine is most commonly achieved through a two-step process

involving the initial synthesis of its precursor, evodiamine, followed by a subsequent

oxidation/dehydrogenation step.
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Step 1: Synthesis of Evodiamine
A prevalent method for the synthesis of evodiamine involves the condensation of tryptamine

with N-methylanthranilic acid derivatives.[5] A one-pot, three-component reaction has also been

developed, offering a more streamlined approach.[1]

While a specific protocol for the one-pot synthesis of evodiamine is detailed in specialized

literature, a general procedure involves the reaction of tryptamine, an anthranilic acid

derivative, and a one-carbon source in a suitable solvent system. The use of triethoxymethane

as a cosolvent has been reported to be crucial for this transformation.[1]

General Reaction Scheme for Evodiamine Synthesis: (Tryptamine derivative) + (N-

methylanthranilic acid derivative) + (C1 source) → Evodiamine

Step 2: Conversion of Evodiamine to
Dehydroevodiamine
The transformation of evodiamine to dehydroevodiamine involves an oxidation reaction that

introduces a double bond into the heterocyclic core. A reported method utilizes an acid-

catalyzed dehydrogenation.

A detailed protocol for the conversion of evodiamine (EVO) to dehydroevodiamine
hydrochloride dihydrate (DHED·HCl·2H₂O) has been described. The process involves

dissolving evodiamine in hydrochloric acid-acidified acetone. This method provides a reliable

route to dehydroevodiamine from its readily synthesized precursor.

Table 3: Quantitative Data for Dehydroevodiamine Synthesis
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Reaction
Step

Starting
Material

Product
Reagents/C
onditions

Yield Reference

Evodiamine

Synthesis

Tryptamine,

N-

methylanthra

nilic acid

Evodiamine

Various

methods

reported

Varies [1][5]

Dehydrogena

tion
Evodiamine

Dehydroevodi

amine

HCl·2H₂O

HCl-acidified

acetone
Not specified

Visualization of Synthetic Pathways
To further elucidate the synthetic process, the following diagrams illustrate the key

transformations.

Tryptamine

EvodiamineN-Methylanthranilic Acid

One-Carbon Source

Click to download full resolution via product page

Caption: General schematic for the synthesis of Evodiamine.

Evodiamine DehydroevodiamineOxidation / Dehydrogenation

Click to download full resolution via product page
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Caption: Conversion of Evodiamine to Dehydroevodiamine.

Conclusion
This technical guide has provided a comprehensive overview of the chemical structure and

synthesis of dehydroevodiamine. The presented information, including tabulated data and

visualized synthetic pathways, offers a valuable resource for researchers and professionals

engaged in the study and development of this promising natural product. Further research into

optimizing synthetic yields and exploring novel synthetic routes will continue to be of high

interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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